Cas no 2094924-88-4 (1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one)

1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one is a synthetic isoquinoline derivative characterized by its unique structural features, including a dihydroisoquinoline core with hydroxy and dimethoxy substituents. The presence of the propenone moiety enhances its reactivity, making it a valuable intermediate in organic synthesis and medicinal chemistry. This compound exhibits potential utility in the development of pharmacologically active molecules due to its ability to participate in Michael addition and other conjugate reactions. Its well-defined structure and functional group diversity allow for precise modifications, facilitating research in heterocyclic chemistry and drug discovery. The compound is typically handled under controlled conditions to ensure stability and purity.
1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one structure
2094924-88-4 structure
Product Name:1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one
CAS No:2094924-88-4
MF:C14H17NO4
MW:263.289084196091
CID:5407977
PubChem ID:121569140
Update Time:2025-10-28

1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one
    • Z2737376592
    • 2094924-88-4
    • 1-(4-hydroxy-5,8-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one
    • AKOS033678796
    • EN300-26605213
    • 1-(4-hydroxy-5,8-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one
    • Inchi: 1S/C14H17NO4/c1-4-13(17)15-7-9-11(18-2)5-6-12(19-3)14(9)10(16)8-15/h4-6,10,16H,1,7-8H2,2-3H3
    • InChI Key: BTCGSKFZKBIBPA-UHFFFAOYSA-N
    • SMILES: OC1C2C(=CC=C(C=2CN(C(C=C)=O)C1)OC)OC

Computed Properties

  • Exact Mass: 263.11575802g/mol
  • Monoisotopic Mass: 263.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 59Ų

1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26605213-0.05g
1-(4-hydroxy-5,8-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one
2094924-88-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one

1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one (CAS No. 2094924-88-4): A Comprehensive Overview

1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one (CAS No. 2094924-88-4) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its unique isoquinoline backbone and propenone functional group, exhibits properties that make it valuable for various applications, particularly in drug discovery and medicinal chemistry.

The molecular structure of 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one includes a dihydroisoquinoline core, which is known for its biological activity. The presence of hydroxy and dimethoxy substituents enhances its solubility and interaction with biological targets, making it a promising candidate for therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given the growing demand for novel treatments in these areas.

In recent years, the compound has been studied for its role in neuroprotective and antioxidant activities. With the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, the search for compounds like 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one has intensified. Its ability to modulate oxidative stress pathways positions it as a potential lead molecule for future drug development.

The synthesis of 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one involves multi-step organic reactions, often starting from readily available precursors like vanillin or homoveratrylamine. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. These methods align with the pharmaceutical industry's stringent quality standards, making the compound suitable for preclinical studies.

Market trends indicate a rising demand for specialty chemicals like 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one, driven by the expansion of the biopharmaceutical sector and increased R&D investments. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the needs of academic and industrial researchers. Its CAS No. 2094924-88-4 serves as a unique identifier, facilitating procurement and regulatory compliance.

From an SEO perspective, keywords such as "1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one supplier," "CAS 2094924-88-4 price," and "dihydroisoquinoline derivatives" are frequently searched by professionals seeking detailed information. Integrating these terms naturally into content enhances visibility and ensures the article reaches the target audience effectively.

In conclusion, 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one represents a compound of significant scientific and commercial interest. Its structural features, biological potential, and applicability in drug discovery underscore its importance in modern chemistry. As research progresses, this molecule may pave the way for innovative therapeutic solutions, addressing unmet medical needs in various domains.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm